Cas no 1357778-87-0 (4-(4-bromo-2-fluorophenyl)-9-ethoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one)

• Product Name: 4-(4-bromo-2-fluorophenyl)-9-ethoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
• CAS No: 1357778-87-0
• MF: C₁₇H₁₅BrFNO₃
• MW: 380.208307504654
• CID: 6608974
• PubChem ID: 53152750
• Update Time: 2025-06-30

4-(4-bromo-2-fluorophenyl)-9-ethoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-2-fluorophenyl)-9-ethoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
• 4-(4-bromo-2-fluorophenyl)-9-ethoxy-4,5-dihydro-1,4-benzoxazepin-3(2H)-one
• 4-(4-bromo-2-fluorophenyl)-9-ethoxy-5H-1,4-benzoxazepin-3-one
• 4-(4-bromo-2-fluorophenyl)-9-ethoxy-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one
• 1357778-87-0
• F6247-0280
• VU0540945-1
• AKOS024544306

• Inchi： 1S/C17H15BrFNO3/c1-2-22-15-5-3-4-11-9-20(16(21)10-23-17(11)15)14-7-6-12(18)8-13(14)19/h3-8H,2,9-10H2,1H3
• InChI Key： CDMOAYHAAZXKOQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)N1C(COC2C(=CC=CC=2C1)OCC)=O

Computed Properties

• Exact Mass: 379.02193g/mol
• Monoisotopic Mass: 379.02193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 4-(4-bromo-2-fluorophenyl)-9-ethoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one

4-(4-Bromo-2-Fluorophenyl)-9-Ethoxy-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-3-One: A Comprehensive Overview

The compound with CAS No. 1357778-87-0, known as 4-(4-bromo-2-fluorophenyl)-9-ethoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a benzoxazepine ring system with substituents that include a bromine atom at the para position and a fluorine atom at the ortho position on the phenyl ring. Additionally, the ethoxy group attached to the ninth position of the benzoxazepine ring contributes to its unique physicochemical properties.

Recent studies have highlighted the importance of benzoxazepines in drug discovery due to their ability to modulate various cellular pathways. The bromo and fluoro substituents on the phenyl ring are particularly significant as they enhance the molecule's stability and bioavailability. These substituents also play a crucial role in determining the compound's pharmacokinetic profile, making it a promising candidate for further preclinical and clinical studies. The ethoxy group at position nine further modulates the molecule's lipophilicity and solubility, which are critical factors in drug design.

One of the most notable advancements in understanding this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Research has shown that 4-(4-bromo-2-fluorophenyl)-9-ethoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one exhibits potent inhibitory activity against several kinases, making it a valuable tool in anticancer drug development. Its ability to selectively target specific kinases without causing significant off-target effects has been a focal point of recent investigations.

In addition to its kinase inhibitory properties, this compound has also been explored for its potential anti-inflammatory and antioxidant activities. The presence of electron-withdrawing groups such as bromine and fluorine on the phenyl ring enhances the molecule's ability to scavenge free radicals, thereby reducing oxidative stress. This property makes it a potential candidate for treating inflammatory diseases and neurodegenerative disorders.

The synthesis of 4-(4-bromo-2-fluorophenyl)-9-ethoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. The use of microwave-assisted synthesis has further streamlined the production process, making it more efficient and scalable for large-scale manufacturing.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have provided detailed insights into its molecular structure and stereochemistry. Furthermore, computational modeling studies have been conducted to predict its binding affinities with various biological targets. These studies have been instrumental in guiding medicinal chemists in designing more potent analogs with improved pharmacokinetic profiles.

Looking ahead, the development of benzoxazepine derivatives like this compound holds immense promise for addressing unmet medical needs. Its unique combination of biological activities and favorable pharmacokinetic properties positions it as a lead compound for future drug development programs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, 4-(4-bromo-2-fluorophenyl)-9-ethoxy-2,3,4,5-tetrahydro-1